Cas no 2680868-69-1 (tert-butyl N-(4-bromophenyl)-N-(1-methyl-1H-pyrazol-4-yl)methylcarbamate)

• Product Name: tert-butyl N-(4-bromophenyl)-N-(1-methyl-1H-pyrazol-4-yl)methylcarbamate
• CAS No: 2680868-69-1
• MF: C₁₆H₂₀BrN₃O₂
• MW: 366.252902984619
• CID: 5625906
• PubChem ID: 165935970
• Update Time: 2025-09-19

tert-butyl N-(4-bromophenyl)-N-(1-methyl-1H-pyrazol-4-yl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(4-bromophenyl)-N-[(1-methyl-1H-pyrazol-4-yl)methyl]carbamate
• 2680868-69-1
• EN300-28300510
• tert-butyl N-(4-bromophenyl)-N-(1-methyl-1H-pyrazol-4-yl)methylcarbamate

• Inchi： 1S/C16H20BrN3O2/c1-16(2,3)22-15(21)20(11-12-9-18-19(4)10-12)14-7-5-13(17)6-8-14/h5-10H,11H2,1-4H3
• InChI Key： UOQAHBXANWIFTD-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)N(C(=O)OC(C)(C)C)CC1C=NN(C)C=1

Computed Properties

• Exact Mass: 365.07389g/mol
• Monoisotopic Mass: 365.07389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 47.4Ų

Additional information on tert-butyl N-(4-bromophenyl)-N-(1-methyl-1H-pyrazol-4-yl)methylcarbamate

Introduction to tert-butyl N-(4-bromophenyl)-N-(1-methyl-1H-pyrazol-4-yl)methylcarbamate (CAS No. 2680868-69-1) and Its Applications in Modern Chemical Biology

tert-butyl N-(4-bromophenyl)-N-(1-methyl-1H-pyrazol-4-yl)methylcarbamate, identified by the chemical identifier CAS No. 2680868-69-1, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential therapeutic applications. This compound belongs to the carbamate class of molecules, which are widely recognized for their versatility in medicinal chemistry and biological research. The presence of a tert-butyl group, a 4-bromophenyl ring, and a 1-methyl-1H-pyrazol-4-yl moiety contributes to its complex molecular architecture, making it a promising candidate for further exploration in drug discovery and molecular pharmacology.

The tert-butyl group is a branched alkyl group that enhances the lipophilicity of the molecule, facilitating its absorption and distribution within biological systems. This feature is particularly valuable in pharmaceutical development, where optimal solubility and bioavailability are critical factors. The 4-bromophenyl ring introduces a halogenated aromatic component, which is often utilized in medicinal chemistry to modulate metabolic stability and binding affinity to biological targets. Additionally, the 1-methyl-1H-pyrazol-4-yl substituent adds another layer of structural complexity, potentially influencing the compound's interactions with enzymes and receptors.

In recent years, there has been growing interest in the development of novel carbamate-based compounds for their potential as bioactive molecules. Carbamates are known for their ability to act as transition-state analogs, mimicking the reactive intermediates in enzymatic processes. This property makes them valuable tools in the study of enzyme mechanisms and as lead compounds for drug development. The specific combination of functional groups in tert-butyl N-(4-bromophenyl)-N-(1-methyl-1H-pyrazol-4-yl)methylcarbamate suggests that it may exhibit inhibitory activity against certain enzymes or receptors, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential application in the development of targeted therapies. The structural features of tert-butyl N-(4-bromophenyl)-N-(1-methyl-1H-pyrazol-4-yl)methylcarbamate allow it to interact with specific biological targets, such as kinases or proteases, which are often implicated in various diseases. For instance, halogenated aromatic rings have been shown to enhance binding affinity to proteins due to their ability to form pi-stacking interactions and engage in hydrophobic interactions with amino acid residues. The 1-methyl-1H-pyrazol-4-yl moiety may further contribute to these interactions by providing additional binding pockets or by modulating the electronic properties of the molecule.

Recent studies have highlighted the importance of structural diversity in drug discovery programs. Compounds with unique scaffolds are more likely to exhibit novel biological activities and overcome issues related to drug resistance. The complexity of tert-butyl N-(4-bromophenyl)-N-(1-methyl-1H-pyrazol-4-yl)methylcarbamate makes it an attractive candidate for such programs, as it combines multiple pharmacophoric elements into a single molecule. This approach has been successful in identifying lead compounds for various therapeutic areas, including oncology, inflammation, and neurodegenerative diseases.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the formation of the carbamate bond between the tert-butanol derivative and an appropriate carbamic acid chloride or ester, followed by functionalization of the aromatic rings using bromination and subsequent coupling reactions with the pyrazole moiety. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, may be employed to achieve higher selectivity and efficiency in these transformations.

Once synthesized, tert-butyl N-(4-bromophenyl)-N-(1-methyl-1H-pyrazol-4-yl)methylcarbamate can be subjected to various biochemical assays to evaluate its biological activity. These assays may include enzyme inhibition studies, cell-based assays, and interaction studies using spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography. The results from these studies will provide insights into its mechanism of action and potential therapeutic applications.

In conclusion, tert-butyl N-(4-bromophenyl)-N-(1-methyl-1H-pyrazol-4-yl)methylcarbamate (CAS No. 2680868-69-1) is a structurally complex carbamate compound with significant potential in chemical biology and drug discovery. Its unique combination of functional groups makes it a promising candidate for further exploration as a bioactive molecule. By leveraging advanced synthetic methods and rigorous biochemical evaluations, researchers can uncover new therapeutic opportunities that may benefit patients worldwide.